Cas no 835616-39-2 (6-Methyl-1H-indazol-3-ylamine)

• Product Name: 6-Methyl-1H-indazol-3-ylamine
• CAS No: 835616-39-2
• MF: C₈H₉N₃
• MW: 147.177160978317
• MDL: MFCD07385617
• CID: 669442
• PubChem ID: 21341962
• Update Time: 2025-11-02

6-Methyl-1H-indazol-3-ylamine Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-1H-indazol-3-amine
• SCHEMBL497271
• 6-Methyl-2h-indazol-3-ylamine
• MFCD07385617
• 6-METHYL-2H-INDAZOL-3-AMINE
• 835616-39-2
• CS-0208960
• SCHEMBL12464783
• G10230
• DTXSID90612631
• FT-0762884
• AKOS006364753
• 6-methyl-1H-indazol-3-ylamine
• DA-36042
• 6-Methyl-1H-indazol-3-ylamine

• MDL： MFCD07385617
• Inchi： 1S/C8H9N3/c1-5-2-3-6-7(4-5)10-11-8(6)9/h2-4H,1H3,(H3,9,10,11)
• InChI Key： HWDZUCCQXHQYHS-UHFFFAOYSA-N
• SMILES： N1C2C=C(C)C=CC=2C(N)=N1

Computed Properties

• Exact Mass: 147.079647300g/mol
• Monoisotopic Mass: 147.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 380.5±22.0 °C at 760 mmHg
• Flash Point: 212.0±9.5 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

6-Methyl-1H-indazol-3-ylamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 6-Methyl-1H-indazol-3-ylamine

Comprehensive Guide to 6-Methyl-1H-indazol-3-ylamine (CAS No. 835616-39-2): Properties, Applications, and Market Insights

6-Methyl-1H-indazol-3-ylamine (CAS No. 835616-39-2) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. As a derivative of indazole, this compound features a methyl group at the 6-position and an amino group at the 3-position, making it a versatile intermediate for synthesizing more complex molecules. Researchers and industry professionals are increasingly interested in 6-Methyl-1H-indazol-3-ylamine for its potential applications in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents.

The chemical formula of 6-Methyl-1H-indazol-3-ylamine is C₈H₉N₃, and its molecular weight is 147.18 g/mol. The compound exhibits moderate solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and methanol, which facilitates its use in various laboratory and industrial processes. One of the key advantages of 6-Methyl-1H-indazol-3-ylamine is its stability under standard conditions, making it a reliable building block for synthetic chemistry. Recent studies have highlighted its role in the synthesis of indazole-based pharmaceuticals, a rapidly growing segment in the pharmaceutical industry.

In the context of current research trends, 6-Methyl-1H-indazol-3-ylamine is frequently discussed in relation to targeted cancer therapies and kinase inhibition. Kinases are enzymes that play a critical role in cell signaling, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. The indazole scaffold, including 6-Methyl-1H-indazol-3-ylamine, has shown promise in the design of selective kinase inhibitors, which are a focal point of modern drug development. This aligns with the growing demand for precision medicine and personalized therapeutics, topics that are highly searched in academic and industry circles.

Another area where 6-Methyl-1H-indazol-3-ylamine is gaining traction is in the field of agrochemicals. The indazole core is known for its bioactivity, and researchers are exploring its derivatives for use in crop protection and pest management. With the global push toward sustainable agriculture and reduced environmental impact, the development of novel agrochemicals based on 6-Methyl-1H-indazol-3-ylamine could address key challenges in food security and farming efficiency. This application is particularly relevant given the increasing searches for green chemistry solutions and eco-friendly pesticides.

From a market perspective, the demand for 6-Methyl-1H-indazol-3-ylamine is expected to rise in tandem with advancements in pharmaceutical and agrochemical research. Suppliers and manufacturers are scaling up production to meet the needs of academic institutions, contract research organizations (CROs), and pharmaceutical companies. The compound is often listed under synonyms such as 3-Amino-6-methyl-1H-indazole or 6-Methylindazol-3-amine, which are important keywords for procurement and literature searches. Additionally, the growing interest in small molecule drug discovery and fragment-based drug design further underscores the relevance of this compound in contemporary science.

Quality control and regulatory compliance are critical considerations when working with 6-Methyl-1H-indazol-3-ylamine. Reputable suppliers provide certificates of analysis (CoA) and ensure that the compound meets stringent purity standards, typically ≥95% as determined by high-performance liquid chromatography (HPLC). Researchers are advised to store the compound in a cool, dry environment to maintain its stability over time. These practical aspects are frequently searched by laboratory professionals, reflecting the need for reliable and actionable information.

In summary, 6-Methyl-1H-indazol-3-ylamine (CAS No. 835616-39-2) is a valuable chemical entity with broad applications in drug discovery, agrochemical development, and beyond. Its structural features and functional groups make it a key intermediate for synthesizing biologically active molecules, aligning with current trends in medicinal chemistry and sustainable science. As research continues to uncover new uses for this compound, its importance in both academic and industrial settings is likely to grow, making it a topic of enduring interest for scientists and stakeholders alike.